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Compound of Interest

Compound Name: diSulfo-Cy3 alkyne

Cat. No.: B15598269 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the core spectral properties of diSulfo-Cy3 alkyne,

a water-soluble fluorescent probe widely utilized in biological imaging and labeling applications.

Its alkyne group allows for covalent attachment to azide-modified biomolecules via copper-

catalyzed click chemistry (CuAAC), enabling precise targeting and visualization.[1][2] The

inclusion of two sulfonate groups enhances its water solubility, making it ideal for use in

aqueous biological buffers without the need for organic co-solvents.[2][3]

Core Spectroscopic Data
The spectral characteristics of diSulfo-Cy3 alkyne are critical for designing experiments,

selecting appropriate filter sets for fluorescence microscopy, and interpreting results. The key

quantitative parameters are summarized below. It is important to note that slight variations in

these values can occur between different suppliers and under varying experimental conditions

(e.g., solvent, pH, conjugation state).
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Parameter Value Range Reference(s)

Excitation Maximum (λex) 548 - 555 nm [1][4][5][6][7]

Emission Maximum (λem) 563 - 572 nm [1][4][5][6][7][8]

Molar Extinction Coefficient (ε) 150,000 - 162,000 M-1cm-1 [1][4][5][6][8]

Fluorescence Quantum Yield

(Φ)
0.10 - 0.15 [4][5]

Table 1: Summary of key spectral properties for diSulfo-Cy3 alkyne.

Experimental Protocol: Determination of Excitation
and Emission Spectra
The following is a generalized protocol for the characterization of the spectral properties of a

fluorescent dye such as diSulfo-Cy3 alkyne.

1. Materials and Instruments:

Fluorophore: diSulfo-Cy3 alkyne

Solvent: High-purity, spectroscopy-grade solvent (e.g., deionized water, phosphate-buffered

saline (PBS), Dimethyl Sulfoxide (DMSO)).

Instruments: UV-Vis Spectrophotometer, Spectrofluorometer.

Consumables: 1 cm path length quartz cuvettes.

2. Sample Preparation:

Prepare a concentrated stock solution of diSulfo-Cy3 alkyne (e.g., 1 mM) in the chosen

solvent. Due to its high water solubility, DMSO may not be necessary if using aqueous

buffers.[5]

From the stock solution, prepare a working solution with an absorbance between 0.02 and

0.05 at the absorption maximum to minimize inner filter effects during fluorescence
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measurements.

3. Measurement of Absorbance Spectrum:

Calibrate the UV-Vis spectrophotometer by taking a blank measurement with the solvent-

filled cuvette.

Place the cuvette with the diSulfo-Cy3 alkyne working solution into the spectrophotometer.

Scan the absorbance across a relevant wavelength range (e.g., 400 nm to 650 nm).

The wavelength at which the highest absorbance is recorded is the excitation maximum

(λex).

4. Measurement of Emission Spectrum:

Calibrate the spectrofluorometer according to the manufacturer's instructions.

Place the cuvette with the same working solution into the sample holder.

Set the excitation wavelength of the spectrofluorometer to the λex value determined in the

previous step.

Scan the emission intensity over a wavelength range starting approximately 10-20 nm above

the excitation wavelength to the near-infrared region (e.g., 560 nm to 750 nm).

The wavelength corresponding to the peak intensity is the emission maximum (λem).

5. Measurement of Excitation Spectrum:

Set the emission monochromator of the spectrofluorometer to the λem value determined in

the previous step.

Scan the excitation wavelength across a range similar to the absorbance scan (e.g., 400 nm

to 600 nm).

The resulting spectrum should closely resemble the absorbance spectrum, confirming the

identity of the absorbing species responsible for the fluorescence.
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Visualized Experimental Workflow
The logical flow for determining the core spectral properties of a fluorophore is outlined in the

diagram below.

Start: Prepare Dye Solution

1. Measure Absorbance Spectrum
(UV-Vis Spectrophotometer)

Use working solution

2. Determine Excitation Max (λex)
(Peak of Absorbance)

3. Measure Emission Spectrum
(Spectrofluorometer)

Excite at λex

4. Determine Emission Max (λem)
(Peak of Fluorescence)

5. Data Analysis & Reporting

End
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Caption: Workflow for fluorophore spectral analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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